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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethyl)azetidin-3-ol

CAS No.: 1344365-71-4

Cat. No.: B1445259

Get Quote

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that

confer advantageous pharmacokinetic and pharmacodynamic properties is relentless.

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as vital motifs,

prized for their ability to introduce three-dimensional character and improve properties like

solubility and metabolic stability.[1][2] When combined with the strategic incorporation of

fluorine, the resulting structures offer a powerful toolkit for drug development professionals.

This guide focuses on 1-(2,2,2-Trifluoroethyl)azetidin-3-ol, a key building block that

masterfully combines the benefits of the rigid azetidine core with the potent electronic effects of

a trifluoroethyl group. The trifluoroethyl moiety is known to enhance lipophilicity, improve

metabolic stability by blocking potential sites of oxidation, and lower the basicity (pKa) of the

adjacent nitrogen atom, which can mitigate off-target effects related to amine basicity.[3] The

azetidin-3-ol portion provides a rigid scaffold with a hydroxyl group that can act as a hydrogen

bond donor or a handle for further functionalization.[3][4] This unique combination makes it a

highly sought-after intermediate in the synthesis of biologically active compounds, from enzyme

inhibitors to receptor modulators.[4]
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Part 1: Core Physicochemical and Structural
Properties
Understanding the fundamental properties of a chemical building block is paramount for its

effective use in synthesis and research. 1-(2,2,2-Trifluoroethyl)azetidin-3-ol is a compound

designed for use in organic synthesis and drug discovery.[4][5]

Identity and Key Data
The core quantitative data for 1-(2,2,2-Trifluoroethyl)azetidin-3-ol are summarized in the

table below. Predicted values, derived from computational models, provide useful estimates for

experimental planning.

Property Value Source

CAS Number 1344365-71-4 [4][5][6]

Molecular Formula C₅H₈F₃NO [4][5][6]

Molecular Weight 155.12 g/mol [4][6]

MDL Number MFCD18309092 [4]

Predicted Density 1.372 ± 0.06 g/cm³ [6]

Predicted Boiling Point 123.9 ± 40.0 °C [6]

Predicted pKa 14.08 ± 0.20 [6]

Structural Elucidation and Spectroscopic Profile
While specific spectral data requires experimental acquisition, the structure of 1-(2,2,2-
Trifluoroethyl)azetidin-3-ol allows for the prediction of key spectroscopic features essential

for its identification and characterization.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the azetidine ring

protons and the methylene protons of the trifluoroethyl group. The CH₂ group adjacent to the

trifluoromethyl (CF₃) group will appear as a quartet due to coupling with the three fluorine
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atoms. The protons on the azetidine ring will exhibit complex splitting patterns due to

coupling with each other.

¹³C NMR: The carbon spectrum will show five distinct signals. The carbon of the CF₃ group

will be split into a quartet by the fluorine atoms. The two methylene carbons and the two

methine carbons of the azetidine ring will also be present.

¹⁹F NMR: A single, sharp signal, likely a triplet due to coupling with the adjacent CH₂ protons,

is expected, confirming the presence of the CF₃ group.

Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion

peak (M⁺) would be expected at m/z 155.12. High-resolution mass spectrometry (HRMS)

would be used to confirm the elemental composition.[7]

Part 2: Synthesis and Reactivity
The synthesis of 1-(2,2,2-Trifluoroethyl)azetidin-3-ol typically involves the N-alkylation of a

pre-formed azetidin-3-ol core. This approach provides a reliable and scalable method for its

production.

General Synthetic Workflow
The most direct synthetic route involves the reaction of azetidin-3-ol with a suitable 2,2,2-

trifluoroethylating agent. A common and effective agent is 2,2,2-trifluoroethyl

trifluoromethanesulfonate (triflate), known for its high reactivity. The reaction is performed in the

presence of a non-nucleophilic base to neutralize the triflic acid byproduct.
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Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: N-Alkylation of Azetidin-3-ol
This protocol describes a representative method for the synthesis of 1-(2,2,2-
Trifluoroethyl)azetidin-3-ol.

Materials:

Azetidin-3-ol hydrochloride (1 eq)

2,2,2-Trifluoroethyl trifluoromethanesulfonate (1.1 eq)

Diisopropylethylamine (DIPEA) (2.5 eq)

Dichloromethane (DCM) as solvent

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Setup: To a round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), add azetidin-3-ol hydrochloride and dichloromethane.

Basification: Cool the suspension to 0 °C in an ice bath. Add diisopropylethylamine (DIPEA)

dropwise. Rationale: DIPEA is a non-nucleophilic base used to free the azetidine nitrogen

from its hydrochloride salt and to neutralize the acid generated during the reaction.

Alkylation: While maintaining the temperature at 0 °C, add 2,2,2-trifluoroethyl

trifluoromethanesulfonate dropwise. Rationale: The triflate is a highly reactive electrophile,

and slow addition at low temperature helps control the exothermic reaction.

Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18

hours, monitoring completion by TLC or LC-MS.

Workup: Quench the reaction by adding saturated aqueous NaHCO₃. Separate the organic

layer. Wash the organic layer sequentially with water and brine. Rationale: The aqueous

washes remove excess base, salts, and other water-soluble impurities.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure. The crude product can be purified by silica gel flash chromatography to

yield the pure 1-(2,2,2-Trifluoroethyl)azetidin-3-ol.

Chemical Reactivity Profile
The molecule possesses two primary sites of reactivity: the secondary alcohol at the C3

position and the tertiary amine of the azetidine ring.
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Caption: Key reactivity pathways of the hydroxyl group.

O-Acylation/Etherification: The hydroxyl group can be readily acylated to form esters or

alkylated to form ethers, providing a common route for attaching this scaffold to a larger

molecule.

Oxidation: The secondary alcohol can be oxidized to the corresponding ketone, 1-(2,2,2-

trifluoroethyl)azetidin-3-one, which is another valuable synthetic intermediate.

N-Basicity: The trifluoroethyl group significantly reduces the basicity of the azetidine nitrogen

compared to a simple N-alkyl azetidine. This modulation is critical in drug design to reduce

potential interactions with biological targets that have acidic sites, thereby improving

selectivity.

Part 3: Applications in Drug Discovery and
Development
The unique structural and electronic features of 1-(2,2,2-Trifluoroethyl)azetidin-3-ol make it a

privileged scaffold in medicinal chemistry.[1][3] Its incorporation into drug candidates can lead

to significant improvements in their overall profile.
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Role as a Bioisostere and sp³-Rich Scaffold
Modern drug discovery has seen a trend of "escaping flatland," moving away from flat, aromatic

molecules towards more three-dimensional, sp³-rich structures.[1] Saturated heterocycles like

azetidine are ideal for this purpose.

Improved Pharmacokinetics: The rigid, three-dimensional nature of the azetidine ring can

lead to better binding selectivity and improved pharmacokinetic properties compared to more

flexible or planar analogs.[1]

Vector for Diversification: The hydroxyl group provides a reliable attachment point for linking

the scaffold to other pharmacophores, allowing for systematic exploration of the surrounding

chemical space in structure-activity relationship (SAR) studies.

Impact of the Trifluoroethyl Group
The trifluoroethyl substituent is not merely a passive component; it actively modulates the

molecule's properties.

Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group

resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450

enzymes. This can increase the half-life of a drug.[4]

Lipophilicity and Permeability: The CF₃ group increases the lipophilicity of the molecule,

which can enhance its ability to cross cell membranes and improve bioavailability.[4]

Binding Interactions: The fluorine atoms can participate in favorable non-covalent

interactions (e.g., hydrogen bonds, dipole-dipole interactions) with protein targets, potentially

increasing binding affinity.

This building block is frequently used in the design of inhibitors and modulators for various

biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs).[4]

Part 4: Safety, Handling, and Storage
Proper handling of all chemical reagents is crucial for laboratory safety. While a specific safety

data sheet (SDS) for this compound is not publicly detailed, guidelines can be established
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based on the known hazards of its constituent functional groups: azetidines and fluoroalcohols.

[8][9][10]

Hazard Profile and Precautionary Measures
Hazard Category Recommended Precaution First Aid Measures

Eye Contact
Wear tightly fitting safety

goggles and a face shield.[8]

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor/physician.[8][10]

Skin Contact
Wear protective gloves and

impervious clothing.[9]

IF ON SKIN: Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[8]

Inhalation

Use only outdoors or in a well-

ventilated area, preferably in a

chemical fume hood.[8][9]

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER or doctor.

[10]

Ingestion
Do not eat, drink or smoke

when using this product.[9]

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. Rinse mouth.

Do NOT induce vomiting.[8]

[10]

Storage and Disposal
Storage: The compound should be stored in a tightly closed container in a cool, dry, and

well-ventilated place.[10][11] A recommended storage temperature is 2-8°C.[4] Keep away

from incompatible materials such as strong oxidizing agents.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://file.medchemexpress.com/batch_PDF/HY-40144/Azetidin-3-ol-hydrochloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-40144/Azetidin-3-ol-hydrochloride-SDS-MedChemExpress.pdf
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://file.medchemexpress.com/batch_PDF/HY-40144/Azetidin-3-ol-hydrochloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-40144/Azetidin-3-ol-hydrochloride-SDS-MedChemExpress.pdf
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://www.axalta.com/content/dam/NA/US/Public/General%20Industrial/Documents/English_SDS/164-947715-SDS-EN.pdf
https://www.myskinrecipes.com/shop/en/substituted-azetidine-derivatives/132741-1-222-trifluoroethylazetidin-3-ol.html
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[8][11]

Conclusion
1-(2,2,2-Trifluoroethyl)azetidin-3-ol stands as a testament to the power of rational molecular

design. It is more than a simple intermediate; it is a carefully crafted building block that provides

solutions to many challenges faced in modern drug discovery. By combining the conformational

rigidity and sp³-rich character of the azetidine ring with the metabolic stability and unique

electronic properties of the trifluoroethyl group, this compound offers researchers a reliable and

effective tool to create the next generation of therapeutic agents. Its continued application will

undoubtedly contribute to the development of safer and more effective medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1445259?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

